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Introduction
2'-Amino-2'-deoxyadenosine is a modified nucleoside analog that has garnered significant

interest in molecular biology due to its unique chemical properties. The replacement of the 2'-

hydroxyl group with an amino group on the ribose sugar introduces novel functionalities,

enhancing the utility of oligonucleotides in a variety of applications. These applications range

from improving the therapeutic potential of nucleic acids to serving as powerful research tools

for studying molecular interactions. This document provides detailed application notes and

experimental protocols for the use of 2'-Amino-2'-deoxyadenosine in molecular biology.

Application Notes
Enhanced Duplex Stability and Nuclease Resistance of
Oligonucleotides
Incorporation of 2'-Amino-2'-deoxyadenosine into DNA and RNA oligonucleotides significantly

enhances their thermal stability and resistance to nuclease degradation. The 2'-amino group

can participate in additional hydrogen bonding within the duplex, and its presence sterically

hinders the approach of nucleases.

Key Advantages:
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Increased Melting Temperature (Tm): The substitution of a 2'-hydroxyl with a 2'-amino group

can increase the melting temperature of a DNA:RNA duplex, making it more stable.

Nuclease Resistance: Oligonucleotides containing 2'-amino modifications exhibit a longer

half-life in serum and other biological fluids, a crucial property for in vivo applications.

Quantitative Data on Duplex Stability:

Modification
Change in Melting
Temperature (ΔTm) per
substitution (°C)

Reference Sequence Type

2'-Amino-dA +1.5 to +3.0 DNA:RNA Hybrid

2'-Fluoro-dA +1.3 DNA:RNA Hybrid

2'-O-Methyl-A +1.8 DNA:RNA Hybrid

Note: The exact ΔTm can be sequence-dependent.

Development of High-Affinity Aptamers via SELEX
2'-Amino-2'-deoxyadenosine triphosphate (2'-NH2-dATP) can be used in the Systematic

Evolution of Ligands by Exponential Enrichment (SELEX) process to generate modified

aptamers with enhanced binding affinities and specificities. The 2'-amino group can provide

additional contact points for interaction with the target molecule.

Workflow for SELEX with 2'-Amino-2'-deoxyadenosine:
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SELEX Cycle

Initial Library

Incubation

 Introduce 2'-NH2-dATP

Partitioning
 Target Binding

Amplification
 Elute Binders

 Enrich & Repeat

SequencingAfter several rounds
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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